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Compound of Interest

Compound Name: Ammonium sulfite

Cat. No.: B239095

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Comprehensive and experimentally verified thermochemical data, specifically the
standard enthalpy of formation, standard molar entropy, and Gibbs free energy of formation for
ammonium sulfite ((NH4)2S0s), are not readily available in the public domain based on a
thorough literature search. The available data is often for related compounds such as
ammonium bisulfite or ammonium sulfate. This guide compiles the available physical and
chemical properties of ammonium sulfite and provides context on the methodologies used for
determining thermochemical data for similar compounds.

Physical and Chemical Properties of Ammonium
Sulfite

Ammonium sulfite is a colorless, crystalline solid.[1][2] It is known to be hygroscopic and will
gradually oxidize to ammonium sulfate when exposed to air and heat.[1][3]

Table 1: Physical and Chemical Properties of Ammonium Sulfite
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Property Value Source
Chemical Formula (NH4)2S03 [2]
Molar Mass 116.14 g/mol [1][2]
Appearance Colorless hygroscopic crystals [11[2]

Decomposition Temperature

Decomposes at 65 °C (149 °F;

338 K)

[2]

Solubility in Water

32.4 g/100 mL at 0 °C; 60.4
9/100 mL at 100 °C

[1]2]

Solubility in other solvents

Insoluble in acetone and

alcohol

[1](2]

Refractive Index (n_D)

1.515

[2]

Thermochemical Data of Related AmMmonium

Compounds

While specific thermochemical data for ammonium sulfite is scarce, data for the related

compounds ammonium bisulfite (NH4HSO3s) and ammonium sulfate ((NH4)2SOa4) are available

and presented below for reference. It is crucial to distinguish these values from those of

ammonium sulfite.

Table 2: Thermochemical Data of Related Ammonium Compounds at 298.15 K
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Standard
Standard .
Molar Gibbs
Molar Enthalpy Standard
. Energy of
Compound Formula of Formation Molar Entropy .
(AH_f7°) (S°) (IImol-K) Formation
o o mo =
(AG_fN°)
(kJ/imol)
(kd/mol)
Ammonium
o _ NHsHSOs3 -769 Not Found Not Found
Bisulfite (solid)
Ammonium
(NH4)2S04 -1180.9 220.1 Not Found

Sulfate (solid)

Note: The standard molar enthalpy of formation for ammonium bisulfite is provided in Lange's
Handbook of Chemistry.[4] The data for ammonium sulfate is available in the CRC Handbook
of Chemistry and Physics.[5]

The oxidation of ammonium sulfite to ammonium sulfate is an exothermic reaction, with a
heat of reaction reported to be approximately 65 kcal/mol (about 272 kJ/mol).[6]

Experimental Protocols for Determination of
Thermochemical Data

Detailed experimental protocols for determining the thermochemical data of ammonium sulfite
were not found in the reviewed literature. However, for similar compounds such as ammonium
sulfamate, the following methodologies have been employed and would be applicable:

e Low-Temperature Vacuum Adiabatic Calorimetry: This technique is used to measure the
molar heat capacity of a substance over a range of temperatures (e.g., from 8 K to 335 K).
From this data, the heat content and standard molar entropy can be calculated.[7]

» Solution Calorimetry: The enthalpy of dissolution of the compound in a solvent (typically
water) is measured at a standard temperature (e.g., 298.15 K). This data, in conjunction with
the known enthalpies of formation of the dissolution products, can be used to calculate the
standard enthalpy of formation of the compound.[7]
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These experimental values for enthalpy and entropy can then be used to calculate the Gibbs
free energy of formation using the equation:

AG_fA° = AH_fA° - TAS fA°

Logical Workflow for Thermochemical Data
Determination

Due to the absence of a detailed, published experimental workflow for ammonium sulfite, a
generalized logical diagram for the determination of its thermochemical properties is presented
below. This illustrates the relationship between the necessary experimental measurements and
the final calculated thermochemical values.

Logical Workflow for Thermochemical Data Determination
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Caption: Generalized workflow for determining key thermochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Thermochemical Data of
Ammonium Sulfite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b239095#thermochemical-data-for-ammonium-sulfite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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